N-((2-(4-methoxyphenyl)thiazol-4-yl)methyl)-2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)acetamide

• IUPAC Name: N-[[2-(4-methoxyphenyl)-1,3-thiazol-4-yl]methyl]-2-(6-oxo-3-thiophen-2-ylpyridazin-1-yl)acetamide
• InChI: InChI=1S/C21H18N4O3S2/c1-28-16-6-4-14(5-7-16)21-23-15(13-30-21)11-22-19(26)12-25-20(27)9-8-17(24-25)18-3-2-10-29-18/h2-10,13H,11-12H2,1H3,(H,22,26)
• InChI Key: UYSQDIWYPSRGCA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NC(=CS2)CNC(=O)CN3C(=O)C=CC(=N3)C4=CC=CS4
• Molecular Formula: C21H18N4O3S2
• Molecular Weight: 438.5 g/mol

Description

N-((2-(4-methoxyphenyl)thiazol-4-yl)methyl)-2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)acetamide is a useful research compound. Its molecular formula is C21H18N4O3S2 and its molecular weight is 438.52. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The synthesis of novel thiazole derivatives, including compounds similar to the one of interest, has been extensively studied. These compounds are synthesized through various chemical reactions, and their structures are confirmed using techniques like IR, NMR, Mass spectral, and Elemental analysis. Such synthesized compounds are further explored for their potential biological activities, indicating the compound's importance in synthetic chemistry and drug development processes (Saravanan et al., 2010).

Antimicrobial Activity

Several studies have reported the antimicrobial potential of thiazole derivatives. For instance, compounds synthesized by incorporating pyrazole moieties have shown significant anti-bacterial and anti-fungal activities against a wide range of microorganisms. This suggests the potential of such compounds, including the one of interest, in developing new antimicrobial agents to combat various infectious diseases (Saravanan et al., 2010).

Anticancer and Anti-inflammatory Activities

The anticancer activities of thiazole derivatives have been evaluated against various cancer cell lines, revealing promising selective cytotoxicity. Some compounds have demonstrated high selectivity and potency, suggesting their potential as leads for the development of new anticancer therapies. Additionally, the anti-inflammatory activities of these compounds have been assessed, with some derivatives showing significant activity, indicating their potential use in treating inflammatory conditions (Evren et al., 2019).

Antioxidant Activity

Thiazole derivatives have also been explored for their antioxidant properties. Compounds with specific structural features have exhibited good antioxidant activity across various assays, highlighting their potential therapeutic benefits in conditions where oxidative stress plays a key role (Koppireddi et al., 2013).